1,3-Dichloro-1,3-dimethyl-1,3-diphenyldisiloxane
Overview
Description
1,3-Dichloro-1,3-dimethyl-1,3-diphenyldisiloxane is a chemical compound with the molecular formula C14H16Cl2OSi2 . Its IUPAC name is chloro-(chloro-methyl-phenylsilyl)oxy-methyl-phenylsilane .
Molecular Structure Analysis
The molecular weight of this compound is 327.35 . The molecular structure can be found in the MOL file with the MDL Number MFCD00018087 .Physical And Chemical Properties Analysis
This compound has a melting point of less than 0°C and a boiling point of 158°C . It has a density of 1.153 and a refractive index of 1.5318 . It also has a flash point of 165°C . It reacts rapidly with moisture, water, and protic solvents .Scientific Research Applications
Preparation of Siloxane-containing Polyamides : Takiguchi et al. (1979) described the preparation of 1,3-Bis(4-aminobutyl)-1,3-dimethyl-1,3-diphenyldisiloxane and its reaction with abietic acid to form a siloxane-containing polyamide through a conventional salt fusion technique (Takiguchi, Amagai, & Kawabata, 1979).
Syntheses and Structural Analyses of 1,3-Diphenyldisiloxanes : Seto et al. (2003) conducted studies on the synthesis of novel 1,3-diphenyldisiloxanes and their structural analysis using single crystal X-ray diffraction, providing insights into the molecular structure of these compounds (Seto et al., 2003).
Synthesis and Crystal Structure of Disiloxane-1,3-diols : Research by Suyama et al. (2007) focused on the synthesis of disiloxane-1,3-diols and their crystal structure, revealing their potential as building blocks for ladder oligosilsesquioxanes, indicating their stability and solubility characteristics (Suyama, Nakatsuka, Gunji, & Abe, 2007).
Scalable Synthesis of Hydrido-Disiloxanes : Buonomo, Eiden, and Aldrich (2018) reported a simple, one-pot, high-yielding synthesis of 1,3-diphenyldisiloxane, demonstrating an efficient and scalable mechano-chemical procedure for preparing hydrido-disiloxanes from commercially available silanes (Buonomo, Eiden, & Aldrich, 2018).
Preparation of Organosilicon Compounds : Research from the 1960s to the 1970s, including work by Jarvie et al. (1969), Devine et al. (1975), and others, explored the preparation and properties of various organosilicon compounds, contributing to the understanding of their synthesis, reactions, and potential applications in different fields of chemistry (Jarvie, Holt, Homer, & Hickton, 1969), (Devine, Griffin, Haszeldine, Newlands, & Tipping, 1975).
Optically Active Polysiloxanes : Research by Oishi and Kawakami (2000) demonstrated the polycondensation reactions of optically active siloxanes, emphasizing the stereoregularity and optical activity of the resulting polysiloxanes, which could have implications in material science and polymer chemistry (Oishi & Kawakami, 2000).
Block Copolymers and Polycondensation Reactions : Mukbaniani et al. (2002, 2006) explored the preparation of block copolymers through polycondensation reactions, providing insights into their properties and potential applications in polymer science (Mukbaniani et al., 2002), (Mukbaniani et al., 2006).
Safety and Hazards
1,3-Dichloro-1,3-dimethyl-1,3-diphenyldisiloxane is classified as a dangerous good for transport and may be subject to additional shipping charges . It has hazard statements H315-H319-H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing vapors and washing hands thoroughly after handling .
properties
IUPAC Name |
chloro-(chloro-methyl-phenylsilyl)oxy-methyl-phenylsilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16Cl2OSi2/c1-18(15,13-9-5-3-6-10-13)17-19(2,16)14-11-7-4-8-12-14/h3-12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUWRUFAJYVQXSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C1=CC=CC=C1)(O[Si](C)(C2=CC=CC=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16Cl2OSi2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00883991 | |
Record name | Disiloxane, 1,3-dichloro-1,3-dimethyl-1,3-diphenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00883991 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3582-72-7 | |
Record name | 1,3-Dichloro-1,3-dimethyl-1,3-diphenyldisiloxane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3582-72-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Disiloxane, 1,3-dichloro-1,3-dimethyl-1,3-diphenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003582727 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Disiloxane, 1,3-dichloro-1,3-dimethyl-1,3-diphenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Disiloxane, 1,3-dichloro-1,3-dimethyl-1,3-diphenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00883991 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-dichloro-1,3-dimethyl-1,3-diphenyldisiloxane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.644 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 1,3-Dichloro-1,3-dimethyl-1,3-diphenyldisiloxane in organosilicon chemistry?
A1: this compound serves as a valuable precursor in synthesizing organosilicon polymers with phenylenesiloxane units []. These polymers often exhibit desirable properties like high thermal stability and unique optical characteristics, making them attractive for various applications.
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